Cas no 1173195-05-5 (METHYL 1-[(CYCLOHEXYLAMINO)CARBONYL]-4-HYDROXY-2-PYRROLIDINECARBOXYLATE)

• Product Name: METHYL 1-[(CYCLOHEXYLAMINO)CARBONYL]-4-HYDROXY-2-PYRROLIDINECARBOXYLATE
• CAS No: 1173195-05-5
• MF: C₁₃H₂₂N₂O₄
• MW: 270.324783802032
• MDL: MFCD00202777
• CID: 5157341
• Update Time: 2026-03-04

METHYL 1-[(CYCLOHEXYLAMINO)CARBONYL]-4-HYDROXY-2-PYRROLIDINECARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• methyl 1-[(cyclohexylamino)carbonyl]-4-hydroxy-2-pyrrolidinecarboxylate
• methyl 1-(cyclohexylcarbamoyl)-4-hydroxypyrrolidine-2-carboxylate
• Oprea1_087095
• MLS000692094
• HMS2636G15
• HMS3362B05
• SMR000333774
• methyl1-(cyclohexylcarbamoyl)-4-hydroxypyrrolidine-2-carboxylate
• Proline, 1-[(cyclohexylamino)carbonyl]-4-hydroxy-, methyl ester
• METHYL 1-[(CYCLOHEXYLAMINO)CARBONYL]-4-HYDROXY-2-PYRROLIDINECARBOXYLATE

• MDL： MFCD00202777
• Inchi： 1S/C13H22N2O4/c1-19-12(17)11-7-10(16)8-15(11)13(18)14-9-5-3-2-4-6-9/h9-11,16H,2-8H2,1H3,(H,14,18)
• InChI Key： LCWJHVLUOWBWNJ-UHFFFAOYSA-N
• SMILES： OC1CN(C(NC2CCCCC2)=O)C(C(=O)OC)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 342
• XLogP3: 0.8
• Topological Polar Surface Area: 78.9

Additional information on METHYL 1-[(CYCLOHEXYLAMINO)CARBONYL]-4-HYDROXY-2-PYRROLIDINECARBOXYLATE

Introduction to Methyl 1-[(Cyclohexylamino)carbonyl]-4-hydroxy-2-pyrrolidinecarboxylate (CAS No. 1173195-05-5)

Methyl 1-[(Cyclohexylamino)carbonyl-4-hydroxy-2-pyrrolidinecarboxylate (CAS No. 1173195-05-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its complex molecular structure, exhibits promising properties that make it a valuable candidate for various biochemical applications.

The molecular formula of this compound can be represented as C₁₄H₂₅₄, highlighting its rich composition of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of multiple functional groups, including an amide bond and a hydroxyl group, contributes to its unique chemical behavior and reactivity. These features are particularly relevant in the context of drug design and synthesis, where such structural motifs are often employed to enhance binding affinity and metabolic stability.

In recent years, the pharmaceutical industry has seen a surge in the exploration of novel heterocyclic compounds due to their potential therapeutic benefits. Pyrrolidine derivatives, in particular, have been extensively studied for their role in modulating biological pathways associated with inflammation, pain, and neurodegenerative diseases. The compound under discussion, Methyl 1-[(Cyclohexylamino)carbonyl-4-hydroxy-2-pyrrolidinecarboxylate, represents an advanced derivative of this class, incorporating a cyclohexylamino group that enhances its solubility and bioavailability.

The cyclohexylamino moiety is a critical feature that distinguishes this compound from simpler pyrrolidine derivatives. This bulky group not only improves the compound's solubility in both aqueous and organic solvents but also influences its interactions with biological targets. Such structural modifications are often employed to optimize pharmacokinetic properties, ensuring that the drug reaches its target site in sufficient concentrations while minimizing off-target effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and metabolic pathways of complex molecules with greater accuracy. Methyl 1-[(Cyclohexylamino)carbonyl-4-hydroxy-2-pyrrolidinecarboxylate has been subjected to virtual screening studies to identify potential binding sites on target proteins. These studies have revealed promising interactions with enzymes involved in metabolic disorders and have suggested its potential as a lead compound for further development.

The hydroxyl group at the 4-position of the pyrrolidine ring is another key feature that contributes to the compound's reactivity. Hydroxyl groups are well-known for their ability to participate in hydrogen bonding, a crucial interaction mechanism in many biological processes. This property makes Methyl 1-[(Cyclohexylamino)carbonyl-4-hydroxy-2-pyrrolidinecarboxylate a versatile scaffold for designing molecules that can interact with various biological targets through multiple binding modes.

In vitro studies have demonstrated the compound's ability to modulate key signaling pathways relevant to chronic diseases. For instance, research has shown that it can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. These findings align with the growing interest in developing nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

The synthesis of Methyl 1-[(Cyclohexylamino)carbonyl-4-hydroxy-2-pyrrolidinecarboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, have been employed to achieve high yields and purity levels. The synthesis process also emphasizes green chemistry principles, minimizing waste and optimizing energy efficiency to ensure sustainable production practices.

The pharmacokinetic profile of this compound has been thoroughly evaluated through preclinical studies. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The cyclohexylamino group appears to enhance oral bioavailability while reducing susceptibility to rapid metabolism by liver enzymes. This makes Methyl 1-[(Cyclohexylamino)carbonyl-4-hydroxy-2-pyrrolidinecarboxylate an attractive candidate for oral administration in therapeutic applications.

Emerging research also highlights the potential of this compound in combination therapies. Its ability to interact with multiple targets suggests that it could be used synergistically with other drugs to achieve better therapeutic outcomes. For example, its anti-inflammatory properties could be combined with analgesic agents to develop novel pain management strategies for chronic conditions such as osteoarthritis and rheumatoid arthritis.

The safety profile of Methyl 1-[(Cyclohexylamino)carbonyl-4-hydroxy-2-pyrrolidinecarboxylate has been assessed through comprehensive toxicological studies conducted on animal models. These studies have indicated low toxicity at therapeutic doses, supporting its potential for further clinical development. However, further research is needed to fully understand any long-term effects or potential side interactions with other medications.

The future prospects of Methyl 1-[(Cyclohexylamino strong>) carbonyl]-4-hydroxy-2-pyrrolidinecarboxylate are promising given its unique structural features and demonstrated biological activity. Ongoing research aims to refine its chemical structure for improved efficacy and safety while exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of this promising compound from bench research to clinical application.